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An In-depth Technical Guide to Feruloylputrescine

Introduction
Feruloylputrescine, a naturally occurring phenolamide, has garnered significant attention in

the scientific community for its diverse biological activities and potential therapeutic

applications. This hydroxycinnamic acid amide is synthesized in various plant species and

plays a crucial role in their growth, development, and defense mechanisms against

environmental stressors.[1][2] In recent years, research has also shed light on its potential

benefits for human health, particularly in the context of cardiovascular disease.[3][4]

This technical guide provides a comprehensive overview of the chemical structure, properties,

biosynthesis, and biological functions of Feruloylputrescine. It is intended for researchers,

scientists, and drug development professionals interested in the chemistry and pharmacology

of this promising natural compound.

Chemical Structure and Properties
Feruloylputrescine is characterized by a ferulic acid moiety linked to a putrescine backbone

through an amide bond.[5] Its systematic IUPAC name is (E)-N-(4-aminobutyl)-3-(4-hydroxy-3-

methoxyphenyl)prop-2-enamide.[6]

Table 1: Chemical Identifiers and Properties of Feruloylputrescine
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Identifier/Property Value Source(s)

CAS Number 501-13-3 [5][7]

Molecular Formula C₁₄H₂₀N₂O₃ [5][6]

Molecular Weight 264.32 g/mol [5][6]

IUPAC Name

(E)-N-(4-aminobutyl)-3-(4-

hydroxy-3-

methoxyphenyl)prop-2-

enamide

[6]

SMILES
COC1=C(C=CC(=C1)C=CC(=

O)NCCCCN)O
[1][5]

InChI Key
SFUVCMKSYKHYLD-

FNORWQNLSA-N
[1][5]

Appearance Yellow Solid [1]

Melting Point ~120-130°C [5]

Boiling Point 511.5°C at 760 mmHg [1]

Density 1.156 g/cm³ [1]

Solubility

High solubility in polar solvents

(e.g., water, methanol, DMSO);

low solubility in non-polar

solvents.[5]

[5]

Natural Occurrence and Biosynthesis
Feruloylputrescine is widely distributed in the plant kingdom. It has been identified in the

leaves and juice of grapefruit (Citrus paradisi) and other citrus species.[1][8] It is also found in

organisms such as Solanum tuberosum (potato) and Ananas comosus (pineapple).[6][9]

The biosynthesis of Feruloylputrescine involves the conjugation of ferulic acid and putrescine.

Putrescine, a diamine, is synthesized from the amino acid L-arginine through two primary

pathways in plants.[2][10]
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Biosynthesis of Feruloylputrescine from L-Arginine and L-Phenylalanine precursors.

Biological Activities and Pharmacological
Properties
Feruloylputrescine exhibits a range of biological activities that are of interest to researchers in

agriculture and medicine.

In Plants: It plays a significant role in plant growth and development, including root system

formation.[2][7] It also contributes to the plant's defense response against pathogens and

environmental stress due to its antioxidant and antimicrobial properties.[1]

In Humans: A notable pharmacological effect of Feruloylputrescine is its ability to inhibit the

production of trimethylamine (TMA) and its subsequent oxidation to trimethylamine N-oxide

(TMAO).[3] Elevated levels of TMAO are associated with an increased risk of cardiovascular

diseases.[11] Feruloylputrescine exerts this effect by suppressing the cntA/B enzyme,

which is involved in TMA production by gut microbiota.[3]
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Mechanism of Feruloylputrescine in reducing cardiovascular disease risk by inhibiting TMA
production.
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Experimental Protocols
The study of Feruloylputrescine involves various experimental procedures, from its extraction

and synthesis to its biological evaluation.

Extraction and Isolation
A general protocol for the extraction of Feruloylputrescine from plant material, such as orange

peel, is as follows:

Sample Preparation: Fresh plant material is washed, dried, and ground into a fine powder.

Solvent Extraction: The powdered material is subjected to extraction with a polar solvent,

such as a mixture of methanol and water.[11] This process can be repeated multiple times to

ensure maximum yield.

Fractionation: The crude extract can be further fractionated using solvents of varying

polarities (e.g., ethyl acetate) to separate compounds based on their hydrophilicity.[11]

Purification: The fraction containing Feruloylputrescine is purified using chromatographic

techniques such as High-Performance Liquid Chromatography (HPLC).

Identification: The purified compound is identified and characterized using analytical methods

like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[8]

Chemical Synthesis
Feruloylputrescine can be synthesized in the laboratory by coupling ferulic acid with

putrescine.[5] This typically involves an amide bond formation reaction, which may be carried

out under acidic or basic conditions. The reaction parameters, including temperature, pH, and

reaction time, are optimized to maximize the yield and purity of the final product.[5]

In Vitro and In Vivo Assays for Biological Activity
The biological activity of Feruloylputrescine, particularly its effect on TMA and TMAO

production, can be assessed using the following experimental workflow:
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Workflow for evaluating the biological activity of Feruloylputrescine.

Conclusion
Feruloylputrescine is a multifaceted natural compound with significant implications for both

plant biology and human health. Its well-defined chemical structure and properties, coupled

with its interesting biological activities, make it a compelling subject for further research. The

potential of Feruloylputrescine to mitigate cardiovascular disease risk by modulating gut

microbial metabolism highlights a promising avenue for the development of novel therapeutics

and functional foods. Future studies should continue to explore the full spectrum of its

pharmacological effects and elucidate the precise molecular mechanisms underlying its

bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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